Cas no 1803991-13-0 (2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1803991-13-0
• MF: C₁₀H₆BrF₅N₂O
• MW: 345.063458919525
• CID: 4845457
• Update Time: 2025-06-13

2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C10H6BrF5N2O/c11-4-7-8(19-10(14,15)16)5(1-2-17)3-6(18-7)9(12)13/h3,9H,1,4H2
• InChI Key： MULRUBZFBBHKGZ-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(CC#N)C=C(C(F)F)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 343
• XLogP3: 2.9
• Topological Polar Surface Area: 45.9

Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile

Research Brief on 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1803991-13-0)

2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1803991-13-0) is a fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Its structural features make it a valuable scaffold for designing compounds with enhanced metabolic stability and target specificity.

Recent studies have focused on the synthetic applications and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel kinase inhibitors. The bromomethyl group at the 2-position allows for further functionalization, enabling the introduction of various pharmacophores. Additionally, the difluoromethyl and trifluoromethoxy groups contribute to the compound's lipophilicity and bioavailability, which are critical parameters in drug design.

In agrochemical research, 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile has been explored as a precursor for the development of next-generation pesticides. A study published in Pest Management Science demonstrated its efficacy in inhibiting key enzymes in insect metabolic pathways. The compound's fluorinated moieties enhance its binding affinity to target proteins, thereby improving its pesticidal activity while minimizing environmental persistence.

The synthesis of this compound typically involves multi-step reactions, starting from commercially available pyridine derivatives. Recent advancements in catalytic fluorination methodologies have improved the yield and purity of the final product. For instance, a 2022 patent application (WO2022156789) described a novel palladium-catalyzed fluorination step that significantly reduces the formation of by-products. This innovation has streamlined the production process, making the compound more accessible for large-scale applications.

Despite its promising applications, challenges remain in optimizing the compound's pharmacokinetic properties. Research is ongoing to address issues such as potential toxicity and metabolic instability. Preliminary in vitro studies have shown that derivatives of 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile exhibit varying degrees of cytotoxicity, depending on the substituents introduced. Further in vivo studies are needed to evaluate its safety profile and therapeutic potential.

In conclusion, 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile represents a valuable tool in chemical biology and drug discovery. Its unique structural features and versatile reactivity make it a promising candidate for the development of novel bioactive compounds. Continued research efforts are expected to uncover additional applications and optimize its properties for broader use in the pharmaceutical and agrochemical industries.